4-{[4-(methoxycarbonyl)-5-methyl-2-oxo-1,2-dihydro-3H-pyrrol-3-ylidene]methyl}benzoic acid

• IUPAC Name: 4-[(Z)-(4-methoxycarbonyl-5-methyl-2-oxo-1H-pyrrol-3-ylidene)methyl]benzoic acid
• InChI: InChI=1S/C15H13NO5/c1-8-12(15(20)21-2)11(13(17)16-8)7-9-3-5-10(6-4-9)14(18)19/h3-7H,1-2H3,(H,16,17)(H,18,19)/b11-7-
• InChI Key: NJHMLOWAEDELEO-XFFZJAGNSA-N
• Canonical SMILES: CC1=C(C(=CC2=CC=C(C=C2)C(=O)O)C(=O)N1)C(=O)OC
• Isomeric SMILES: CC1=C(/C(=C/C2=CC=C(C=C2)C(=O)O)/C(=O)N1)C(=O)OC
• Molecular Formula: C15H13NO5
• Molecular Weight: 287.27 g/mol

Description

The compound is a derivative of benzoic acid, which is a simple aromatic carboxylic acid. It contains a pyrrole ring, which is a five-membered aromatic heterocycle, and a methoxycarbonyl group, which is an ester functional group.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrrole ring, possibly through a Paal-Knorr synthesis or similar method, followed by the introduction of the methoxycarbonyl group via esterification.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the aromatic benzoic acid and pyrrole rings, and the ester functional group. The exact structure would depend on the positions of these groups relative to each other.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. The carboxylic acid group could participate in acid-base reactions, and the ester group could undergo hydrolysis or transesterification. The pyrrole ring might also undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar carboxylic acid and ester groups would likely make it more soluble in polar solvents.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on the specific biological target. If it’s a reactant in a chemical reaction, its behavior would depend on the reaction conditions.

Safety and Hazards

As with any chemical, handling this compound would require appropriate safety precautions. It’s always important to refer to the material safety data sheet (MSDS) for specific safety information.